Cas no 921868-01-1 (N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide)

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide is a specialized heterocyclic compound featuring a benzoxazepine core with an acetamide substituent. Its unique structure, incorporating both oxazepine and acetamide functionalities, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential bioactivity due to its rigid, fused-ring system, which may enhance binding affinity in target applications. Its synthetic versatility allows for further functionalization, enabling the development of novel derivatives. The presence of a carbonyl group at the 4-position and methyl substitutions at the 3- and 5-positions contribute to its stability and reactivity profile, making it suitable for detailed mechanistic studies and drug discovery efforts.

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide structure

921868-01-1 structure

Product Name:N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide

CAS No:921868-01-1

MF:C₁₄H₁₈N₂O₃

MW:262.304323673248

CID:6364348

PubChem ID:40805101

Update Time:2025-10-29

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide
- Acetamide, N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
- N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)acetamide
- AKOS026681604
- 921868-01-1
- F2261-0078
- N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide
- Inchi： 1S/C14H18N2O3/c1-9(17)15-10-5-6-11-12(7-10)19-8-14(2,3)13(18)16(11)4/h5-7H,8H2,1-4H3,(H,15,17)
- InChI Key： IYLAOXQNJVFZSS-UHFFFAOYSA-N
- SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C

Computed Properties

Exact Mass: 262.13174244g/mol
Monoisotopic Mass: 262.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.170±0.06 g/cm3(Predicted)
Boiling Point: 528.9±50.0 °C(Predicted)
pka: 14.01±0.40(Predicted)

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2261-0078-2μmol	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2261-0078-5μmol	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2261-0078-10μmol	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2261-0078-20μmol	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2261-0078-1mg	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2261-0078-2mg	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2261-0078-3mg	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2261-0078-4mg	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2261-0078-5mg	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2261-0078-10mg	N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)acetamide	921868-01-1	90%+	10mg	$118.5	2023-05-16